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Compound of Interest

2-Chloro-N,N-dimethylethanamine
Compound Name:
hydrochloride

Cat. No.: B033227

An In-depth Technical Guide to 2-Chloro-N,N-
dimethylethanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Chloro-N,N-dimethylethanamine
hydrochloride, a pivotal chemical intermediate in the pharmaceutical industry. Below, you will
find detailed information on its chemical structure, nomenclature, physical and chemical
properties, and its significant role in the synthesis of various active pharmaceutical ingredients
(APIs).

Chemical Structure and IUPAC Name

2-Chloro-N,N-dimethylethanamine hydrochloride is the hydrochloride salt of 2-Chloro-N,N-
dimethylethanamine. The presence of the hydrochloride group enhances the compound's
stability and solubility in aqueous solutions, making it a versatile reagent in various synthetic
applications.

IUPAC Name: 2-chloro-N,N-dimethylethanamine;hydrochloride[1][2][3]

Chemical Structure:
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Physicochemical Properties

The quantitative data for 2-Chloro-N,N-dimethylethanamine hydrochloride are summarized
in the table below for easy reference and comparison.

Property Value References

Molecular Formula C4H11CI2N [11141[5]

Molecular Weight 144.04 g/mol (L2134 6 78910
Melting Point 201-208 °C [41[6][71[8][°]

White to off-white or beige
Appearance _ [41[51[718]
hygroscopic crystals

N Highly soluble in water (2000
Solubility . [41[81[9][11]
g/L at 20 °C) and alcohol

CAS Number 4584-46-7 (1114116171

Role in Pharmaceutical Synthesis and Drug
Development

2-Chloro-N,N-dimethylethanamine hydrochloride is a crucial building block and alkylating
agent in organic and medicinal chemistry.[4] Its primary function is to introduce the
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dimethylaminoethyl moiety into a target molecule. This functional group is prevalent in many
biologically active compounds and can significantly influence a drug's pharmacokinetic and
pharmacodynamic properties, such as its solubility and ability to interact with biological targets.

[4]

This compound serves as a key intermediate in the synthesis of a wide range of
pharmaceuticals, including:

Diltiazem: A calcium channel blocker used to treat hypertension and angina.[4][8]

Tamoxifen: A selective estrogen receptor modulator used in the treatment of breast cancer.
[10]

Mepyramine (Pyrilamine) and Phenyltoloxamine: Antihistamines used to relieve allergy
symptoms.[4][8]

Bephenium hydroxynaphthoate: An anthelmintic agent.[4][8]

The bifunctional nature of 2-Chloro-N,N-dimethylethanamine hydrochloride, with its reactive
chloride and tertiary amine, makes it a versatile precursor for creating diverse molecular
scaffolds.[4]

Experimental Protocol: Synthesis of 2-Chloro-N,N-
dimethylethanamine Hydrochloride

The following is a common method for the synthesis of 2-Chloro-N,N-dimethylethanamine
hydrochloride from dimethylethanolamine and thionyl chloride.[12][13]

Materials:

e Dimethylethanolamine
e Thionyl chloride

e Absolute ethanol

e Ice bath
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» Reaction flask with a stirrer and reflux condenser

Procedure:

 In areaction flask, place thionyl chloride.

o Cool the flask in an ice-water bath to maintain a temperature of 5-15°C.

o Slowly add dimethylethanolamine to the thionyl chloride with continuous stirring. The molar
ratio of thionyl chloride to dimethylethanolamine should be approximately 1.05-1.2:1.[12]

 After the addition is complete, remove the ice bath and allow the reaction mixture to stir for
an additional hour.

e Add absolute ethanol to the reaction mixture.

e Heat the mixture to reflux for one hour.

o Cool the solution to induce crystallization of the product.

« Filter the solid product and wash it with cold absolute ethanol.

» Dry the resulting crystals to obtain the final product, 2-Chloro-N,N-dimethylethanamine
hydrochloride.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2-Chloro-N,N-
dimethylethanamine hydrochloride.

2-Chloro-N,N-dimethylethanamine
Hydrochloride

Dimethylethanolamine + Chlorination Reaction Reflux with GrvsiliEiED it e B
Thionyl Chloride (5-15°C) Absolute Ethanol Y rying

Click to download full resolution via product page

Caption: Synthesis of 2-Chloro-N,N-dimethylethanamine HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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